![molecular formula C12H22N2O4S B2750841 N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-methoxyacetamide CAS No. 1235371-37-5](/img/structure/B2750841.png)
N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-methoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“{[1-(cyclopropylsulfonyl)piperidin-4-yl]methyl}amine” is a chemical compound with the CAS Number: 1202975-17-4 . It has a molecular weight of 218.32 g/mol . It is usually available in solid form .
Molecular Structure Analysis
The InChI Code for “{[1-(cyclopropylsulfonyl)piperidin-4-yl]methyl}amine” is 1S/C9H18N2O2S/c10-7-8-3-5-11 (6-4-8)14 (12,13)9-1-2-9/h8-9H,1-7,10H2 .Physical And Chemical Properties Analysis
“{[1-(cyclopropylsulfonyl)piperidin-4-yl]methyl}amine” is a solid . It has a molecular weight of 218.32 g/mol .Scientific Research Applications
- Piperidines serve as essential building blocks for drug development. Their derivatives appear in over twenty classes of pharmaceuticals and alkaloids . Researchers have investigated the synthesis of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These compounds can be modified to enhance their pharmacological properties.
- Structurally simple synthetic 1,4-disubstituted piperidines have been studied for their antimalarial potential. Researchers seek novel, safe, and effective antimalarial molecules, especially in light of emerging resistance to existing treatments .
- N-(piperidine-4-yl) benzamide compounds have been synthesized and tested against cancer cells. Structure-activity relationship studies revealed that specific substitutions on the piperidine ring (such as halogen, carboxyl, nitro, or methyl groups) can enhance cytotoxicity .
Medicinal Chemistry and Drug Design
Antimalarial Research
Cancer Research
properties
IUPAC Name |
N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-2-methoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O4S/c1-18-9-12(15)13-8-10-4-6-14(7-5-10)19(16,17)11-2-3-11/h10-11H,2-9H2,1H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIVYSGJUHYWBCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NCC1CCN(CC1)S(=O)(=O)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-methoxyacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.